Cas no 1430219-73-0 (potassium;(1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide)

• Product Name: potassium;(1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide
• CAS No: 1430219-73-0
• MF: C₈H₁₄BF₃KNO₂
• MW: 263.106773853302
• MDL: MFCD18712148
• CID: 1312968
• PubChem ID: 71696866
• Update Time: 2025-11-06

potassium;(1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-azet idinyl)borate(1-)
• PotassiuM (1-(tert-butoxycarbonyl)azetidin-3-yl)trifluoroborate
• potassium;(1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide
• Potassium 1-Boc-azetidin-3-yl-trifluoroborate
• 1430219-73-0
• CS-0079220
• EN300-267466
• s11737
• potassium;trifluoro-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]boranuide
• SY072806
• Potassium (1-(t-butoxycarbonyl)azetidin-3-yl)trifluoroborate
• MFCD18712148
• potassium {1-[(tert-butoxy)carbonyl]azetidin-3-yl}trifluoroboranuide
• POTASSIUM [1-(TERT-BUTOXYCARBONYL)AZETIDIN-3-YL]TRIFLUOROBORANUIDE
• Potassium(1-(tert-butoxycarbonyl)azetidin-3-yl)trifluoroborate
• AKOS025146539
• AMY18460
• SB50853
• Potassium (1-Boc-3-azetidinyl)trifluoroborate
• ZB0221
• potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide

• MDL： MFCD18712148
• Inchi： 1S/C8H14BF3NO2.K/c1-8(2,3)15-7(14)13-4-6(5-13)9(10,11)12;/h6H,4-5H2,1-3H3;/q-1;+1
• InChI Key： UYUDDXOJTCPYIG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1CN(C(=O)OC(C)(C)C)C1)(F)F

Computed Properties

• Exact Mass: 263.0706748g/mol
• Monoisotopic Mass: 263.0706748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on potassium;(1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-boranuide

Professional Introduction to Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate (CAS No. 1430219-73-0)

Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate, with the CAS number 1430219-73-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents.

The structure of Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a tert-butoxycarbonyl (Boc) group provides stability and protection, while the azetidinyl ring introduces a cyclic amide moiety. Additionally, the trifluoroborinate anion enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation in drug design.

In recent years, there has been growing interest in the development of boron-containing compounds for medicinal applications. Boronate esters, in particular, have shown promise as inhibitors of various enzymatic pathways and as carriers for targeted therapies. The compound Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate leverages these properties, offering a versatile platform for the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential use in the development of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The azetidinyl ring in Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate provides a scaffold that can be modified to target specific protease active sites. Recent studies have demonstrated that similar boronate-containing compounds can effectively inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and cancer metastasis.

Furthermore, the trifluoroborinate anion enhances the metabolic stability of the compound, allowing it to persist longer within biological systems. This characteristic is particularly important for drug candidates that require prolonged exposure to achieve therapeutic effects. The combination of these properties makes Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate a promising candidate for further exploration in preclinical studies.

The synthesis of Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group at the 1-position of the azetidinyl ring followed by functionalization at the 3-position with a trifluoroborinate anion is a critical step in its preparation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes relevant to cancer biology. For instance, modifications to the azetidinyl ring have led to compounds that can selectively inhibit cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. The trifluoroborinate moiety has been found to improve binding affinity and selectivity, enhancing the overall potency of these inhibitors.

The potential therapeutic applications of Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate extend beyond oncology. Researchers are exploring its use in anti-inflammatory therapies, where protease inhibition could help modulate inflammatory responses without causing significant side effects. Additionally, its structural features make it suitable for developing compounds that target neurological disorders, such as Alzheimer's disease, by inhibiting specific enzymes involved in neurodegeneration.

The pharmaceutical industry has recognized the importance of boron-containing compounds due to their unique chemical properties and biological activities. Companies are investing heavily in research and development to discover new applications for these molecules. The compound Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate, with its well-defined structure and promising biological profile, is poised to play a significant role in this ongoing effort.

In conclusion, Potassium (1-tert-butoxycarbonylazetidin-3-yl)-trifluoro-borinate represents a cutting-edge chemical entity with substantial potential in pharmaceutical research. Its structural features enable it to serve as a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic methodologies, this compound is likely to become an indispensable tool in the chemist's arsenal.